Cas no 1171919-79-1 (6-Bromo-2-chloronicotinonitrile)

• Product Name: 6-Bromo-2-chloronicotinonitrile
• CAS No: 1171919-79-1
• MF: C₆H₂BrClN₂
• MW: 217.450479030609
• MDL: MFCD12401633
• CID: 1069031
• PubChem ID: 46737832
• Update Time: 2025-10-08

6-Bromo-2-chloronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-chloronicotinonitrile
• 6-bromo-2-chloropyridine-3-carbonitrile
• BS-26629
• EN300-651142
• SCHEMBL26127739
• A898960
• WWB91979
• 6-Bromo-2-chloronicotinonitrile, AldrichCPR
• DTXSID80674046
• 6-Bromo-2-chloro-3-pyridinecarbonitrile
• AC-27984
• CS-0207733
• MFCD12401633
• 1171919-79-1
• AKOS015835744
• DB-169617

• MDL： MFCD12401633
• Inchi： 1S/C6H2BrClN2/c7-5-2-1-4(3-9)6(8)10-5/h1-2H
• InChI Key： DIEHMQUALZXXSE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(=N1)Cl

Computed Properties

• Exact Mass: 215.90900
• Monoisotopic Mass: 215.90899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.85±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.72 g/l) (25 º C),
• PSA: 36.68000
• LogP: 2.36918

6-Bromo-2-chloronicotinonitrile Security Information

• Hazard Category Code： 41
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-Bromo-2-chloronicotinonitrile

Recent Advances in the Application of 6-Bromo-2-chloronicotinonitrile (CAS: 1171919-79-1) in Chemical and Pharmaceutical Research

6-Bromo-2-chloronicotinonitrile (CAS: 1171919-79-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its utility in the construction of heterocyclic frameworks, which are pivotal in drug discovery and material science. This research briefing consolidates the latest findings on the applications, synthetic methodologies, and mechanistic insights related to this compound.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 6-Bromo-2-chloronicotinonitrile as a precursor in the synthesis of novel kinase inhibitors. The compound's unique halogenated structure facilitates selective cross-coupling reactions, enabling the rapid assembly of diverse pharmacophores. Notably, the study reported a 75% yield improvement in Suzuki-Miyaura couplings when using this intermediate compared to traditional alternatives.

Another significant advancement was reported in Organic Letters (2024), where 6-Bromo-2-chloronicotinonitrile served as the cornerstone for developing a new class of antimicrobial agents. The research team utilized its reactive nitrile group to construct pyridine-based scaffolds with potent activity against multidrug-resistant bacterial strains. Molecular docking studies revealed that derivatives of this compound exhibit strong binding affinity to bacterial DNA gyrase, suggesting a promising mechanism of action.

From a synthetic chemistry perspective, recent work in ACS Catalysis (2024) has optimized the large-scale production of 6-Bromo-2-chloronicotinonitrile through continuous flow chemistry. The new protocol reduces reaction times from 12 hours to under 30 minutes while maintaining a purity of >99%. This breakthrough addresses previous scalability challenges and positions the compound as more accessible for industrial applications.

Emerging research also explores the compound's potential in materials science. A 2024 Nature Communications paper detailed its use as a building block for organic semiconductors. The bromo and chloro substituents enable precise control over molecular packing in thin films, leading to improved charge transport properties. This application could revolutionize the design of flexible electronic devices.

In conclusion, 6-Bromo-2-chloronicotinonitrile (CAS: 1171919-79-1) continues to demonstrate remarkable versatility across multiple scientific disciplines. Its unique chemical properties make it invaluable for drug discovery, materials engineering, and process chemistry. Future research directions may focus on expanding its application in biocatalysis and developing more sustainable synthetic routes. The compound's growing importance warrants continued investigation and development in both academic and industrial settings.